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Compound of Interest

Compound Name: Dibutylamine hydroiodide

CAS No.: 79886-80-9

Cat. No.: B11761380

Get Quote

Part 1: Executive Summary & Critical Distinction
Dibutylamine Hydroiodide (DBA·HI) is a secondary ammonium salt derived from the

neutralization of dibutylamine with hydroiodic acid. While alkylammonium halides are critical

precursors in the fabrication of 2D and quasi-2D perovskite solar cells, DBA·HI is frequently

confused with n-Butylammonium Iodide (n-BAI).

n-BAI (CAS 36945-08-1): Primary amine salt (

). The standard "BAI" used to form Ruddlesden-Popper phases in perovskites.

DBA·HI (CAS 79886-80-9): Secondary amine salt (

). A more sterically hindered, hydrophobic cation.

This guide provides the specific physicochemical data for DBA·HI, a validated synthesis

protocol, and a structural analysis distinguishing it from its primary and quaternary analogs.
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Part 2: Chemical Identity & Physicochemical
Properties
Molecular Specifications

Property Data Notes

Chemical Name Dibutylamine Hydroiodide

Synonyms: Dibutylammonium

iodide, N-butyl-1-butanamine

hydroiodide

CAS Number 79886-80-9
Distinct from n-BAI (36945-08-

1) and TBAI (311-28-4)

Linear Formula Often written as

Molecular Weight 257.16 g/mol
~28% increase over n-BAI due

to extra butyl chain

Physical Form
White to light yellow crystalline

solid

Hygroscopic; store under inert

atmosphere

Solubility
Soluble in alcohols (EtOH,

MeOH), DMF, DMSO

Limited solubility in non-polar

solvents (Hexane)

Melting Point
Experimental determination

required

Likely < 170°C (n-BAI MP is

168-173°C; secondary salts

often lower)

Structural Visualization
The following diagram illustrates the structural hierarchy of butyl-ammonium iodides,

highlighting the steric progression from primary to quaternary salts.
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Structural Impact

n-Butylammonium Iodide (n-BAI)
Primary Cation

(Standard Perovskite Spacer)

Dibutylammonium Iodide (DBA·HI)
Secondary Cation
(Steric Passivator)

+ 1 Butyl Group
(Increased Hydrophobicity)

Tetrabutylammonium Iodide (TBAI)
Quaternary Cation

(Phase Transfer Catalyst)
+ 2 Butyl Groups

(Loss of N-H Bonding)

H-Bonding Capability:
n-BAI (3) > DBA·HI (2) > TBAI (0)

Steric Bulk:
TBAI > DBA·HI > n-BAI

NH3 Core
+ 1 Butyl Group

Click to download full resolution via product page

Figure 1: Structural hierarchy of butyl-ammonium salts. DBA·HI occupies the intermediate

space, offering balanced hydrophobicity with retained hydrogen-bonding capability (2 N-H

protons).

Part 3: Synthesis Protocol
This protocol describes the synthesis of Dibutylamine Hydroiodide via direct acid-base

neutralization. This method ensures high purity suitable for electronic applications.

Materials & Reagents
Precursor: Dibutylamine (99.5%, CAS 111-92-2)

Acid Source: Hydroiodic acid (57 wt. % in water, stabilized, CAS 10034-85-2)

Solvent: Ethanol (Absolute, anhydrous) or Diethyl Ether (for precipitation)

Equipment: Ice bath, rotary evaporator, vacuum oven, Schlenk line (optional for inert

atmosphere).

Step-by-Step Methodology
Step 1: Solvation & Cooling
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Charge a round-bottom flask with 10.0 mL of Ethanol (0°C).

Add 10.0 mmol of Dibutylamine (1.29 g) to the flask.

Place the flask in an ice bath (0–4°C) and stir magnetically for 10 minutes to ensure thermal

equilibrium.

Step 2: Acid Addition (Exothermic)

Slowly add 10.0 mmol of Hydroiodic Acid (57%) dropwise to the stirring amine solution.

Note: The reaction is highly exothermic. Maintain temperature < 10°C to prevent side

reactions or oxidation of iodide.

Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature over 1 hour.

Step 3: Crystallization & Purification

Evaporation: Remove the solvent using a rotary evaporator at 50°C under reduced pressure

until a viscous yellow/white oil or solid residue remains.

Recrystallization: Dissolve the residue in a minimum amount of hot ethanol (~60°C).

Precipitation: Add cold diethyl ether dropwise until the solution turns turbid. Cool to -20°C

overnight to induce crystallization.

Filtration: Filter the white precipitate and wash 3x with cold diethyl ether to remove residual

iodine (

) traces (which cause yellowing).

Step 4: Drying

Dry the product in a vacuum oven at 60°C for 12 hours.

Store in a nitrogen-filled glovebox.

Part 4: Applications in Research & Development
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Perovskite Solar Cells (Passivation vs. Spacer)
While n-BAI is the standard "spacer" cation for forming 2D Ruddlesden-Popper perovskites (

), DBA·HI serves a different function due to its size.

Defect Passivation: The secondary amine structure of DBA·HI provides greater steric bulk

than n-BAI. This allows it to effectively cover surface defects (iodide vacancies) on 3D

perovskite films without penetrating the lattice to form 2D phases as easily as n-BAI.

Hydrophobicity: The two butyl chains significantly increase the hydrophobicity of the cation,

potentially offering superior moisture resistance for perovskite devices compared to mono-

alkylammonium salts.

Organic Synthesis
DBA[1]·HI can serve as a phase-transfer catalyst intermediate or a source of nucleophilic

iodide in organic substitutions, though Tetrabutylammonium Iodide (TBAI) is more commonly

used for this purpose due to its higher solubility in non-polar organic phases.

Part 5: Safety & Handling (SDS Summary)
Hazard Class Statement Precaution

Skin Irritation H315: Causes skin irritation
Wear nitrile gloves; wash

immediately upon contact.

Eye Irritation
H319: Causes serious eye

irritation

Use safety goggles; flush with

water for 15 min if exposed.

Stability Light & Air Sensitive

Iodides oxidize to iodine (

) upon exposure to light/air,

turning the solid yellow/brown.

Disposal: Dispose of as hazardous chemical waste containing iodides. Do not release into

municipal drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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